Cas no 2183475-72-9 (4-Bromo-1-chloro-Dibenzofuran )

• Product Name: 4-Bromo-1-chloro-Dibenzofuran
• CAS No: 2183475-72-9
• MF: C₁₂H₆BrClO
• MW: 281.532441616058
• MDL: MFCD32670067
• CID: 5092865
• Update Time: 2026-03-02

4-Bromo-1-chloro-Dibenzofuran Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran, 4-?bromo-?1-?chloro-
• 4-bromo-1-chloro-Dibenzofuran
• 4-Bromo-1-chloro-Dibenzofuran

• MDL： MFCD32670067
• Inchi： 1S/C12H6BrClO/c13-8-5-6-9(14)11-7-3-1-2-4-10(7)15-12(8)11/h1-6H
• InChI Key： QPXVNNGEAKRGDI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C2=C(Cl)C=CC(Br)=C12

Additional information on 4-Bromo-1-chloro-Dibenzofuran

4-Bromo-1-chloro-Dibenzofuran (CAS No. 2183475-72-9): A Comprehensive Guide to Its Properties and Applications

4-Bromo-1-chloro-Dibenzofuran (CAS No. 2183475-72-9) is a halogenated derivative of dibenzofuran, a polycyclic aromatic compound with significant industrial and research relevance. This compound is characterized by the presence of bromine and chlorine substituents at the 4 and 1 positions, respectively, which impart unique chemical and physical properties. The molecular formula C12H6BrClO and molecular weight of approximately 281.53 g/mol make it a valuable intermediate in organic synthesis and material science.

The growing interest in halogenated dibenzofurans stems from their applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers are increasingly exploring 4-Bromo-1-chloro-Dibenzofuran for its potential in drug discovery, particularly in the development of small-molecule inhibitors and fluorescent probes. Its structural rigidity and electron-rich nature make it a promising candidate for organic electronics, including OLEDs and photovoltaic materials.

From a synthetic perspective, 4-Bromo-1-chloro-Dibenzofuran serves as a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic frameworks found in many bioactive molecules. Recent studies highlight its utility in polymer chemistry, where it contributes to the development of high-performance polymers with enhanced thermal stability and mechanical properties.

Environmental and green chemistry considerations have also brought attention to halogenated aromatic compounds. While 4-Bromo-1-chloro-Dibenzofuran is not classified as hazardous under current regulations, its handling requires adherence to standard laboratory safety protocols. The compound's biodegradability and ecotoxicological profile are active areas of research, aligning with the global push for sustainable chemical processes.

Analytical characterization of 4-Bromo-1-chloro-Dibenzofuran typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its applications in high-precision synthesis. The compound's melting point (reported between 120-125°C) and solubility in common organic solvents further facilitate its use in diverse chemical reactions.

In the context of material science, 4-Bromo-1-chloro-Dibenzofuran has shown promise in the design of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These porous materials are revolutionizing fields like gas storage, catalysis, and sensing technologies. Its incorporation into these frameworks enhances their structural diversity and functional versatility.

The commercial availability of 4-Bromo-1-chloro-Dibenzofuran has expanded in recent years, driven by demand from contract research organizations (CROs) and academic laboratories. Suppliers often provide it in various pack sizes (e.g., 1g, 5g, 10g) to accommodate different research scales. Pricing trends reflect its niche status, with costs influenced by synthetic complexity and market dynamics.

Future prospects for 4-Bromo-1-chloro-Dibenzofuran include potential applications in optoelectronic devices and energy storage systems. As the scientific community continues to explore functionalized dibenzofurans, this compound is poised to play a pivotal role in advancing molecular engineering and nanotechnology. Ongoing research aims to optimize its synthetic routes and expand its application portfolio.